Cas no 2035003-67-7 ((E)-3-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]prop-2-enamide)

• Product Name: (E)-3-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]prop-2-enamide
• CAS No: 2035003-67-7
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• CID: 5378088
• Update Time: 2025-05-27

(E)-3-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]prop-2-enamide

• Inchi： 1S/C20H23N3O/c24-20(9-8-17-5-2-1-3-6-17)22-15-18-10-13-23(14-11-18)19-7-4-12-21-16-19/h1-9,12,16,18H,10-11,13-15H2,(H,22,24)/b9-8+
• InChI Key： FFJUOIKNPRRSGJ-CMDGGOBGSA-N
• SMILES： C(NCC1CCN(C2=CC=CN=C2)CC1)(=O)/C=C/C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-3-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]prop-2-enamide

Comprehensive Overview of (E)-3-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]prop-2-enamide (CAS No. 2035003-67-7)

The compound (E)-3-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]prop-2-enamide (CAS No. 2035003-67-7) is a structurally unique small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its piperidine-pyridine hybrid scaffold and α,β-unsaturated amide moiety, this compound exhibits potential as a versatile building block for the development of novel therapeutic agents. Researchers are particularly interested in its molecular interactions with biological targets, given its ability to potentially modulate protein-protein interactions and enzyme activity.

In recent years, the scientific community has shown growing interest in small molecule modulators of neurological targets, and 2035003-67-7 fits perfectly into this research trend. Its structural features suggest possible applications in addressing conditions related to neurotransmitter regulation, making it relevant to current investigations into cognitive enhancement and neurodegenerative diseases. The presence of both aromatic systems and hydrogen bond acceptors in its architecture makes it particularly interesting for central nervous system (CNS) drug development.

The synthetic accessibility of (E)-3-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]prop-2-enamide has been another point of interest for organic chemists. Current literature suggests multiple potential synthetic routes involving amide coupling reactions and piperidine functionalization, which are compatible with modern green chemistry principles. This aligns well with the pharmaceutical industry's push toward more sustainable synthesis methods, a topic frequently searched in academic databases and patent literature.

From a physicochemical property perspective, this compound demonstrates favorable characteristics for drug-like molecules, including appropriate lipophilicity and molecular weight ranges. Computational models predict its potential for good blood-brain barrier penetration, a feature highly sought after in neuropharmacology research. These properties make it a valuable candidate for structure-activity relationship (SAR) studies and lead optimization programs in drug discovery pipelines.

The patent landscape surrounding compounds with similar structures indicates growing commercial interest in this chemical space. While specific applications of CAS 2035003-67-7 remain proprietary in many cases, published research suggests potential utility in addressing unmet medical needs in various therapeutic areas. This has led to increased searches for analog synthesis and derivatization strategies related to this core structure across scientific databases.

Quality control and analytical characterization of (E)-3-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]prop-2-enamide typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability under various conditions is an active area of investigation, particularly regarding its photoisomerization potential due to the α,β-unsaturated system. These aspects are crucial for its potential development as a pharmaceutical intermediate or biological probe.

In the context of current drug discovery trends, this compound represents an interesting case study of privileged structure utilization. The piperidine-pyridine combination appears in numerous bioactive molecules, and the addition of the cinnamamide fragment provides additional vectors for molecular recognition. This dual functionality makes it a valuable template for fragment-based drug design approaches that are gaining popularity in modern medicinal chemistry.

As research into targeted therapies continues to expand, compounds like 2035003-67-7 offer valuable insights into molecular recognition principles. Its balanced combination of rigid and flexible elements in the molecular structure provides an excellent platform for exploring conformational preferences in drug-target interactions. These characteristics align well with current interests in allosteric modulation and protein surface recognition, topics that frequently appear in recent literature searches.

The future research directions for this compound likely include detailed pharmacological profiling and exploration of its structure-permeability relationships. With increasing interest in polypharmacology approaches, molecules with such versatile architectures may offer advantages in addressing complex diseases. The scientific community continues to investigate similar scaffolds for their potential in multi-target drug discovery, making (E)-3-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]prop-2-enamide a compound worth watching in coming years.